(1,2-METHANOFULLERENE C60)-61-CARBOXYLIC ACID TERT-BUTYL ESTER
(1,2-METHANOFULLERENE C60)-61-CARBOXYLIC ACID TERT-BUTYL ESTER
Brand Name:
Vulcanchem
CAS No.:
150493-29-1
VCID:
VC0118064
InChI:
InChI=1S/C66H10O2/c1-64(2,3)68-63(67)62-65-58-50-42-32-22-14-6-4-5-8-12-10(6)18-26-20(12)30-24-16(8)17-9(5)13-11-7(4)15(14)23-29-19(11)27-21(13)31-25(17)35-34(24)44-38(30)48-40(26)46(36(42)28(18)22)54(58)56(48)60-52(44)53-45(35)39(31)49-41(27)47-37(29)43(33(23)32)51(50)59(65)55(47)57(49)61(53)66(60,62)65/h62H,1-3H3
SMILES:
CC(C)(C)OC(=O)C1C23C14C5=C6C7=C8C9=C1C%10=C%11C%12=C%13C%14=C%10C%10=C1C1=C%15C%16=C%17C%18=C%19C%20=C%21C%22=C%23C%24=C%25C%26=C(C7=C9C%11=C%26C%12=C%24C%22=C%13C%20=C%14C%18=C%10%16)C7=C%25C9=C(C4=C76)C4=C2C(=C%17C3=C%15C5=C81)C%19=C%21C4=C%239
Molecular Formula:
C66H10O2
Molecular Weight:
834.8 g/mol
(1,2-METHANOFULLERENE C60)-61-CARBOXYLIC ACID TERT-BUTYL ESTER
CAS No.: 150493-29-1
Main Products
VCID: VC0118064
Molecular Formula: C66H10O2
Molecular Weight: 834.8 g/mol
| CAS No. | 150493-29-1 |
|---|---|
| Product Name | (1,2-METHANOFULLERENE C60)-61-CARBOXYLIC ACID TERT-BUTYL ESTER |
| Molecular Formula | C66H10O2 |
| Molecular Weight | 834.8 g/mol |
| Standard InChI | InChI=1S/C66H10O2/c1-64(2,3)68-63(67)62-65-58-50-42-32-22-14-6-4-5-8-12-10(6)18-26-20(12)30-24-16(8)17-9(5)13-11-7(4)15(14)23-29-19(11)27-21(13)31-25(17)35-34(24)44-38(30)48-40(26)46(36(42)28(18)22)54(58)56(48)60-52(44)53-45(35)39(31)49-41(27)47-37(29)43(33(23)32)51(50)59(65)55(47)57(49)61(53)66(60,62)65/h62H,1-3H3 |
| Standard InChIKey | YGTNZHVTMAQCFA-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)C1C23C14C5=C6C7=C8C9=C1C%10=C%11C%12=C%13C%14=C%10C%10=C1C1=C%15C%16=C%17C%18=C%19C%20=C%21C%22=C%23C%24=C%25C%26=C(C7=C9C%11=C%26C%12=C%24C%22=C%13C%20=C%14C%18=C%10%16)C7=C%25C9=C(C4=C76)C4=C2C(=C%17C3=C%15C5=C81)C%19=C%21C4=C%239 |
| Canonical SMILES | CC(C)(C)OC(=O)C1C23C14C5=C6C7=C8C9=C1C%10=C%11C%12=C%13C%14=C%10C%10=C1C1=C%15C%16=C%17C%18=C%19C%20=C%21C%22=C%23C%24=C%25C%26=C(C7=C9C%11=C%26C%12=C%24C%22=C%13C%20=C%14C%18=C%10%16)C7=C%25C9=C(C4=C76)C4=C2C(=C%17C3=C%15C5=C81)C%19=C%21C4=C%239 |
| PubChem Compound | 16156485 |
| Last Modified | Nov 11 2021 |
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